Cas no 149357-91-5 (tert-butyl N-cyano(cyclopropyl)methylcarbamate)

• Product Name: tert-butyl N-cyano(cyclopropyl)methylcarbamate
• CAS No: 149357-91-5
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD20324681
• CID: 100254
• PubChem ID: 45091899
• Update Time: 2025-06-11

tert-butyl N-cyano(cyclopropyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI)
• Carbamic acid, (cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester (9CI)
• tert-butyl N-cyano(cyclopropyl)methylcarbamate
• Carbamic acid, N-(cyanocyclopropylmethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD20324681
• Inchi： 1S/C10H16N2O2/c1-10(2,3)14-9(13)12-8(6-11)7-4-5-7/h7-8H,4-5H2,1-3H3,(H,12,13)
• InChI Key： LHWBWOBMUPVVQU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C#N)C1CC1

Computed Properties

• Exact Mass: 196.12128
• Monoisotopic Mass: 196.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1A^2

Experimental Properties

• Density: 1.108±0.06 g/cm3(Predicted)
• Boiling Point: 322.7±25.0 °C(Predicted)
• PSA: 62.12
• pka: 10.06±0.46(Predicted)

Additional information on tert-butyl N-cyano(cyclopropyl)methylcarbamate

Recent Advances in the Synthesis and Applications of tert-Butyl N-cyano(cyclopropyl)methylcarbamate (CAS: 149357-91-5)

The compound tert-butyl N-cyano(cyclopropyl)methylcarbamate (CAS: 149357-91-5) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the areas of enzyme inhibition and drug discovery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, biological activities, and potential industrial applications.

One of the most notable developments in the synthesis of tert-butyl N-cyano(cyclopropyl)methylcarbamate involves the optimization of its preparation using green chemistry principles. Researchers have reported improved yields and reduced environmental impact by employing catalytic methods and solvent-free conditions. For instance, a 2023 study demonstrated the efficacy of palladium-catalyzed cyanation reactions, which significantly enhanced the scalability and purity of the final product. These advancements are critical for large-scale pharmaceutical production, where efficiency and sustainability are paramount.

In terms of biological applications, tert-butyl N-cyano(cyclopropyl)methylcarbamate has been identified as a promising scaffold for the design of enzyme inhibitors. Recent investigations have explored its interactions with various target proteins, including proteases and kinases, which are implicated in diseases such as cancer and neurodegenerative disorders. A 2022 publication revealed that derivatives of this compound exhibit potent inhibitory activity against a specific kinase involved in tumor proliferation, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the compound's unique structural features, such as the cyclopropyl and cyano groups, contribute to its stability and bioavailability, making it an attractive candidate for medicinal chemistry. Computational studies have supported these findings by predicting favorable binding affinities and pharmacokinetic properties for its derivatives. These insights are invaluable for the rational design of next-generation therapeutics with improved efficacy and safety profiles.

Beyond its pharmaceutical applications, tert-butyl N-cyano(cyclopropyl)methylcarbamate has also found use in agrochemical research. Recent reports indicate its utility as a precursor for the synthesis of novel pesticides with enhanced selectivity and reduced environmental toxicity. This dual applicability underscores the compound's significance in both human health and agricultural sustainability.

In conclusion, the ongoing research on tert-butyl N-cyano(cyclopropyl)methylcarbamate (CAS: 149357-91-5) highlights its multifaceted role in chemical biology and drug discovery. The advancements in synthetic methodologies, coupled with its demonstrated biological activities, position this compound as a valuable tool for researchers and industry professionals alike. Future studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic and agrochemical domains.